Cas no 179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-)
179598-09-5 structure
Product Name:Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
CAS No:179598-09-5
MF:C14H23NO
MW:221.338524103165
CID:1369734
Update Time:2024-08-16
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
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- Inchi: 1S/C14H23NO/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
- InChI Key: JSYDPCYIYRIHNW-LBPRGKRZSA-N
- SMILES: C1(N)=CC=C(O[C@@H](C)CCCCCC)C=C1
Computed Properties
- Exact Mass: 221.17809
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 132-134 °C(Press: 5 Torr)
- PSA: 35.25
- pka: 5.18±0.10(Predicted)
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-) Related Products
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